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Compound of Interest

Compound Name:
5-(Isocyanatomethyl)-3-methyl-

1,2-oxazole

CAS No.: 134517-52-5

Cat. No.: B1526698

Get Quote

Executive Summary
Isoxazole isocyanates represent a specialized class of heterocyclic electrophiles frequently

utilized in the synthesis of bioactive compounds, including antibiotics (e.g., isoxazolyl

penicillins) and immunomodulators. While they share the foundational hazards of aliphatic and

aromatic isocyanates—specifically respiratory sensitization and moisture sensitivity—the

electron-withdrawing nature of the isoxazole ring amplifies the electrophilicity of the isocyanate

group. This guide synthesizes the physicochemical reactivity of the isoxazole scaffold with

rigorous safety protocols, providing a self-validating framework for handling these high-value,

high-risk intermediates.

Chemical Identity & Reactivity Profile[1][2]
The Electronic Force Multiplier
To understand the hazard, one must understand the molecule. The isoxazole ring is a
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-excessive heteroaromatic system, yet it exerts a significant inductive electron-withdrawing
effect (-I effect) due to the electronegative oxygen and nitrogen atoms.

Mechanism: When an isocyanate group (-N=C=O) is attached to the isoxazole ring

(particularly at the 3, 4, or 5 positions), the ring's electron-withdrawing character pulls

electron density away from the isocyanate carbon.

Consequence: This increases the electrophilicity of the carbonyl carbon, making isoxazole

isocyanates kinetically faster to react with nucleophiles (biological amines, water, alcohols)

than their phenyl or alkyl counterparts.

Safety Implication: The "window of forgiveness" for exposure or moisture contamination is

significantly reduced.

The Moisture Degradation Pathway
The primary instability risk is moisture. Unlike standard reagents that merely hydrolyze,

isocyanates undergo a cascade reaction that generates gas (pressure hazard) and insoluble

ureas (contamination hazard).
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Figure 1: The autocatalytic degradation pathway of isoxazole isocyanates. Note that the amine

product reacts with the remaining isocyanate to form urea, consuming the reagent twice as

fast.

SDS Critical Analysis & GHS Classification
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When authoring or reviewing an SDS for a custom isoxazole isocyanate (e.g., 5-methyl-3-

isoxazolyl isocyanate), generic templates often fail to capture the specific risks.

Section 2: Hazards Identification (GHS)
Hazard Class Category H-Statement Critical Note

Acute Tox. (Inhal) Cat 1 or 2
H330/H331:

Fatal/Toxic if inhaled.

High volatility is not

required for toxicity;

aerosols are potent

sensitizers.

Resp. Sensitization Cat 1
H334: Allergy/asthma

symptoms.[1]

Irreversible. Once

sensitized, trace

exposure triggers

anaphylaxis.

Skin Sensitization Cat 1
H317: Allergic skin

reaction.[2]

Permeation through

standard nitrile gloves

can occur in <15

mins.

Eye Irritation Cat 2A
H319: Causes serious

eye irritation.[3]

Lachrymator potential

due to isoxazole

cleavage.

Section 10: Stability and Reactivity
Conditions to Avoid: Do not list "Heat" alone. Explicitly state "Moisture, alcohols, amines, and

carboxylic acids."

Hazardous Decomposition: Must include Hydrogen Cyanide (HCN).[2] The isoxazole ring

contains a hidden nitrile functionality that can be released under thermal decomposition

conditions.

Advanced Handling Protocols
Engineering Controls: The Containment Matrix
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Do not rely solely on a fume hood. Use this decision matrix to determine the required

containment level.

Start: Handling Isoxazole Isocyanate
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Figure 2: Risk-based containment decision tree. Liquid isoxazole isocyanates pose a higher

inhalation risk and default to glovebox handling.

Personal Protective Equipment (PPE) Strategy
Standard nitrile gloves are insufficient for prolonged contact with isocyanates.
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Primary Layer: Laminated film (Silver Shield/4H) or Butyl Rubber. These provide >480 min

breakthrough time.

Secondary Layer: Nitrile (for dexterity and to protect the inner glove).

Respiratory: If outside a glovebox, a Full-Face Respirator with P100 (HEPA) + Organic Vapor

(OV) cartridges is mandatory.

Self-Validating Decontamination Protocol
Trust but verify. When cleaning a workspace, use a colorimetric swipe test (e.g., Swype™ for

Isocyanates) to confirm no residues remain.

Quenching Solution (The "Decon Mix"):

50% Ethanol (solvent)

40% Water (reactant)

10% Concentrated Aqueous Ammonia (catalyst/nucleophile)

Note: This mixture generates heat and CO2.[4] Prepare in an open container within a fume

hood.

Emergency Response: The "No-Water" Rule
Spill Management
NEVER use water on a concentrated isocyanate spill.[5] Water causes rapid gas evolution

(CO2), which can disperse the chemical as an aerosol.

Step-by-Step Protocol:

Evacuate: Clear the area of all personnel.

Absorb: Cover spill with dry sand, vermiculite, or specialized isocyanate absorbent pads.[5]

Neutralize: Apply the "Decon Mix" (see 4.[6]3) on top of the absorbent. Allow to sit for 30

minutes.
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Collect: Shovel into a loose-lid container.

Critical: Do not seal the waste container tight.[2][6][7][8] CO2 buildup can cause the drum

to explode. Leave the lid loose for 48 hours.

First Aid
Inhalation: Immediate removal to fresh air.[9] Oxygen may be required. Alert medical

personnel to "Isocyanate Sensitization Risk".

Skin: Wash with polyethylene glycol (PEG-400) if available, or copious soap and water.

Alcohol may increase skin absorption and should be avoided for initial washing.

References
Occupational Safety and Health Administration (OSHA).Isocyanates - Overview and

Hazards. [Link]

National Institutes of Health (NIH) - PubChem.Isoxazole Structure and Bioactivity Data.

[Link]

Safe Work Australia.Guide to Handling Isocyanates. [Link]

Centers for Disease Control and Prevention (NIOSH).Isocyanates: NIOSH Pocket Guide to

Chemical Hazards. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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